N-Acetyl-S-[N-(2-phenylethyl)thiocarbamoyl]-L-cysteine
Overview
Description
Phenethyl isothiocyanate (PEITC) derivative. PEITC induces apoptosis. Chemopreventive agent. Use in mouse lung tumor bioassays and in other models.
Scientific Research Applications
Antioxidant and Detoxification Agent
N-Acetyl-S-[N-(2-phenylethyl)thiocarbamoyl]-L-cysteine, commonly known as N-acetylcysteine (NAC), has been widely recognized for its role as an antioxidant and a detoxification agent. Studies have highlighted its ability to stimulate glutathione synthesis and act directly as a free radical scavenger. This property is crucial in treating conditions characterized by oxidative stress, such as HIV infection, cancer, and heart disease (Kelly, 1998).
Mucolytic Properties
NAC's mucolytic properties make it a popular choice in treating respiratory illnesses. Its effectiveness as a mucolytic agent is well-documented, providing relief in various respiratory conditions (Millea, 2009).
Role in Heavy Metal Stress Alleviation
Research indicates that NAC can alleviate heavy metal toxicity in plants. It does so by promoting the production of phenolic acids, which support the plant's antioxidant defense systems. This application is significant in agricultural and environmental science, particularly for plants exposed to heavy metals (Colak et al., 2019).
Potential in Treating Neurodegenerative Diseases
NAC has shown promise in therapies aimed at neurodegenerative diseases like Parkinson’s and Alzheimer’s disorders. Its antioxidant and anti-inflammatory activities make it a potential candidate for neuroprotective applications (Tardiolo et al., 2018).
Implications in Lifespan Extension
In the model organism C. elegans, dietary supplementation with NAC has been found to significantly increase resistance to environmental stressors and extend both mean and maximum lifespan. This suggests potential applications in aging and longevity research (Oh et al., 2015).
Use in Clinical Treatment of Endometriosis
NAC has been observed to exert a complex action on endometrial cells, suggesting its use in the clinical treatment of endometriosis. Its action involves gene regulation and protein activity, leading to decreased proliferation and a shift toward a less invasive phenotype (Pittaluga et al., 2010).
Mechanism of Action
Target of Action
N-Acetyl-S-[N-(2-phenylethyl)thiocarbamoyl]-L-cysteine, also known as CCRIS 8111, primarily targets enzymes in human liver microsomes . These enzymes play a crucial role in the metabolism of various substances, including drugs, within the liver.
Mode of Action
CCRIS 8111 acts as an inhibitor of these liver microsome enzymes . By binding to the active sites of these enzymes, it prevents them from catalyzing their usual reactions, thereby altering the metabolic processes within the liver.
Properties
IUPAC Name |
(2R)-2-acetamido-3-(2-phenylethylcarbamothioylsulfanyl)propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O3S2/c1-10(17)16-12(13(18)19)9-21-14(20)15-8-7-11-5-3-2-4-6-11/h2-6,12H,7-9H2,1H3,(H,15,20)(H,16,17)(H,18,19)/t12-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPWJNEDSCLPNGK-LBPRGKRZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(CSC(=S)NCCC1=CC=CC=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N[C@@H](CSC(=S)NCCC1=CC=CC=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O3S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70927391 | |
Record name | N-(1-Hydroxyethylidene)-S-{[(2-phenylethyl)imino](sulfanyl)methyl}cysteine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70927391 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
326.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
131918-97-3 | |
Record name | Phenethyl isothiocyanate N-acetyl-L-cysteine conjugate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0131918973 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-(1-Hydroxyethylidene)-S-{[(2-phenylethyl)imino](sulfanyl)methyl}cysteine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70927391 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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